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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

BI-3802, a potent and specific B-cell lymphoma 6 (BCL6) degrader. These guidelines are

intended to assist researchers in utilizing BI-3802 for in vitro and in vivo studies targeting

BCL6, an oncogenic transcription factor implicated in various malignancies, particularly diffuse

large B-cell lymphoma (DLBCL).[1][2]

Overview and Mechanism of Action
BI-3802 is a small molecule that induces the degradation of the BCL6 protein.[3][4] Unlike

traditional inhibitors, BI-3802 binds to the BTB domain of BCL6, promoting its polymerization

into higher-order structures.[2][3][4][5] These BI-3802-induced BCL6 filaments are then

recognized by the SIAH1 E3 ubiquitin ligase, leading to ubiquitination and subsequent

degradation by the proteasome.[1][3][4][5] This unique mechanism of action results in profound

and sustained depletion of BCL6, offering a distinct advantage over simple inhibition.[1][5]

The degradation of BCL6 by BI-3802 leads to the de-repression of BCL6 target genes, which

can induce anti-proliferative effects in cancer cell lines.[1][3][6] For researchers studying BCL6-

driven cancers, BI-3802 serves as a powerful chemical probe to investigate the biological

consequences of BCL6 depletion.
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The following tables summarize the key quantitative parameters of BI-3802, providing a quick

reference for experimental design.

Table 1: In Vitro Activity of BI-3802

Parameter Value Assay Conditions

IC₅₀ (BCL6 BTB Domain

Inhibition)
≤3 nM

Cell-free BCL6::BCOR ULight

TR-FRET assay.[6][7][8][9][10]

IC₅₀ (Cellular BCL6 Inhibition) 43 nM
Cellular BCL6::NCOR LUMIER

assay.[7][8][9][10][11]

DC₅₀ (BCL6 Degradation) 20 nM
SU-DHL-4 B cell lymphoma

cells.[8][9][11]

EC₅₀ (BCL6-SIAH1 Interaction) 64 nM

Assay measuring the

interaction between BCL6 and

SIAH1.[7][10]

Table 2: Solubility and Storage of BI-3802

Solvent Solubility
Recommended
Stock
Concentration

Storage of Stock
Solution

DMSO

3 mg/mL (6.18 mM)[6]

[12] to 6.67 mg/mL

(13.75 mM)[10]

1 mM[8] - 10 mM

-80°C for up to 1 year;

-20°C for up to 1

month.[6][7] Avoid

repeated freeze-thaw

cycles.[6][7]

Water Insoluble[6][12] Not Recommended N/A

Ethanol Insoluble[6][12] Not Recommended N/A
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To visually represent the mechanism of action and experimental procedures, the following

diagrams have been generated.
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Caption: BI-3802 induced BCL6 degradation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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